Cas no 338794-05-1 (2-amino-4-(4-chlorophenyl)-6-ethyl-5-methylpyridine-3-carbonitrile)

• Product Name: 2-amino-4-(4-chlorophenyl)-6-ethyl-5-methylpyridine-3-carbonitrile
• CAS No: 338794-05-1
• CID: 4647940
• Update Time: 2025-06-29

2-amino-4-(4-chlorophenyl)-6-ethyl-5-methylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(4-chlorophenyl)-6-ethyl-5-methylpyridine-3-carbonitrile

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-amino-4-(4-chlorophenyl)-6-ethyl-5-methylpyridine-3-carbonitrile

Comprehensive Overview of 2-amino-4-(4-chlorophenyl)-6-ethyl-5-methylpyridine-3-carbonitrile (CAS No. 338794-05-1)

2-amino-4-(4-chlorophenyl)-6-ethyl-5-methylpyridine-3-carbonitrile, with the CAS number 338794-05-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, which includes an amino group, a chlorophenyl moiety, and a cyano functional group. These features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents and crop protection chemicals.

The compound's structural complexity and functional diversity have made it a subject of interest in modern drug discovery. Researchers are increasingly exploring its potential as a kinase inhibitor or receptor modulator, given its ability to interact with various biological targets. Its 4-chlorophenyl group, in particular, is known to enhance lipophilicity, which can improve membrane permeability—a critical factor in drug design. This property aligns with current trends in pharmaceutical development, where scientists are focusing on improving bioavailability and target specificity of potential drug candidates.

In the agrochemical sector, 2-amino-4-(4-chlorophenyl)-6-ethyl-5-methylpyridine-3-carbonitrile has shown promise as a precursor for pesticide formulations. Its molecular framework allows for modifications that can lead to compounds with insecticidal or fungicidal properties. This is particularly relevant today, as the agricultural industry seeks environmentally friendly alternatives to traditional pesticides, driven by growing consumer demand for sustainable farming practices and stricter regulatory requirements.

The synthesis of this compound typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches often employ catalytic methods to minimize waste and improve efficiency, reflecting the broader shift toward green chemistry in industrial processes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to characterize the compound and verify its structural integrity.

From a commercial perspective, CAS 338794-05-1 is primarily supplied to research institutions and pharmaceutical companies engaged in medicinal chemistry programs. Its market demand has been steadily increasing, paralleling the growth of the custom synthesis sector. Suppliers often highlight its high purity grade and batch-to-batch consistency as key selling points, addressing the stringent quality requirements of end-users.

Recent scientific literature has explored the compound's potential in addressing drug-resistant pathogens, a pressing global health concern. Some studies suggest that derivatives of 2-amino-4-(4-chlorophenyl)-6-ethyl-5-methylpyridine-3-carbonitrile may exhibit activity against resistant bacterial strains, making it a candidate for antibiotic development. This application aligns with the World Health Organization's priority list of pathogens that require new therapeutic options.

Storage and handling of this compound require standard laboratory precautions. It is typically stable under recommended conditions but should be protected from moisture and extreme temperatures to maintain its chemical integrity. Proper material safety data should always be consulted before working with this or any chemical substance.

The future research directions for 338794-05-1 may include exploration of its structure-activity relationships through systematic modification of its functional groups. Computational chemistry approaches, such as molecular docking studies, could help predict its interactions with biological targets and guide the design of more potent analogs. Such investigations would contribute to the growing body of knowledge about heterocyclic compounds and their pharmaceutical applications.

In conclusion, 2-amino-4-(4-chlorophenyl)-6-ethyl-5-methylpyridine-3-carbonitrile represents an important building block in modern chemical research. Its versatility and potential applications in both human health and agriculture make it a compound of continuing interest to scientists across multiple disciplines. As research methodologies advance and new therapeutic needs emerge, this molecule will likely remain relevant in the quest for innovative solutions to complex biological challenges.